methyl 3-chloro-6-[(3-methylbenzoyl)amino]-1-benzothiophene-2-carboxylate

• IUPAC Name: methyl 3-chloro-6-[(3-methylbenzoyl)amino]-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C18H14ClNO3S/c1-10-4-3-5-11(8-10)17(21)20-12-6-7-13-14(9-12)24-16(15(13)19)18(22)23-2/h3-9H,1-2H3,(H,20,21)
• InChI Key: MYEKUWIBLZUSER-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC3=C(C=C2)C(=C(S3)C(=O)OC)Cl
• Molecular Formula: C18H14ClNO3S
• Molecular Weight: 359.8 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules like methyl 3-chloro-6-[(3-methylbenzoyl)amino]-1-benzothiophene-2-carboxylate often involves multi-step reactions, including the formation of key intermediates, activation of functional groups, and final assembly of the molecular structure. While specific synthesis routes for this compound are not directly detailed in the provided literature, the synthesis of related benzothiazole derivatives involves novel approaches and methodologies that can be analogous to synthesizing such complex structures (Zhilitskaya et al., 2021).

Molecular Structure Analysis

The molecular structure of complex organic compounds is crucial for understanding their chemical behavior and reactivity. Techniques such as high-resolution magnetic resonance spectroscopy and ab initio calculations provide insights into the conformation, electronic distribution, and potential reactive sites within the molecule. Such analytical methods are essential for the structural characterization of complex molecules (Issac & Tierney, 1996).

Chemical Reactions and Properties

Chemical reactions involving benzothiophene derivatives are diverse and can lead to a wide array of functional molecules. The reactivity of such compounds can be modified through various synthetic techniques, enabling the formation of compounds with desired biological or physical properties. The synthesis and transformations of practically valuable benzothiazole derivatives highlight the chemical versatility and potential applications of these molecules in developing new drugs and materials (Zhilitskaya et al., 2021).

Scientific Research Applications

Synthesis and Ring Opening of Benzothienooxazines

The compound plays a role in the synthesis and ring-opening reactions of benzothienooxazines. It reacts with cyclohexylcarbodiimide to form benzothienooxazines, which are then transformed into 3-amino derivatives through reaction with dialkyleyanamides. These reactions are crucial for the development of new organic materials and pharmaceutical intermediates (Ried, Oremek, & Guryn, 1981).

Pharmacologically Active Derivatives

Research has explored its conversion into pharmacologically active benzo[b]thiophen derivatives, underscoring its potential in developing new therapeutic agents. The transformations involve the synthesis of various substituted and unsubstituted amines and thiouronium salts, indicating its versatility as a precursor in medicinal chemistry (Chapman, Clarke, Gore, & Sharma, 1971).

Antimicrobial Activity

Another study focused on the synthesis of N-substituted-3-chloro-2-azetidinones from the compound, demonstrating significant antimicrobial activity. This research highlights the compound's role in developing new antimicrobial agents, which is crucial in the fight against drug-resistant bacteria (Chavan & Pai, 2007).

Michael Addition Reactions

The compound is also utilized in Michael addition reactions, leading to the synthesis of a series of novel organic compounds. These reactions are foundational in organic synthesis, allowing for the construction of complex molecular architectures with potential applications in materials science and pharmacology (Bakhouch, Houari, Daoudi, Kerbal, & Yazidi, 2015).